Cas no 1156815-73-4 ((4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine)

• Product Name: (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine
• CAS No: 1156815-73-4
• MF: C₁₅H₁₆ClNOS
• MW: 293.811641693115
• CID: 5230739
• PubChem ID: 43530110
• Update Time: 2025-10-31

(4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-[2-[(4-chlorophenyl)thio]ethoxy]-
• (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine

• Inchi： 1S/C15H16ClNOS/c16-13-3-7-15(8-4-13)19-10-9-18-14-5-1-12(11-17)2-6-14/h1-8H,9-11,17H2
• InChI Key： MDMWKZRRRKYPPV-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OCCSC2=CC=C(Cl)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine

Research Brief on (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine (CAS: 1156815-73-4): Recent Advances and Applications

The compound (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine (CAS: 1156815-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a chlorophenyl sulfide moiety and a terminal amine group, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting agents and antimicrobial drugs.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a precursor in the synthesis of serotonin receptor modulators. The research demonstrated that modifications to the amine group of (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine could yield compounds with high affinity for 5-HT receptors, suggesting potential applications in treating neurological disorders such as depression and anxiety. The study further emphasized the compound's favorable pharmacokinetic properties, including good blood-brain barrier permeability and metabolic stability.

In the antimicrobial domain, a recent patent application (WO2023051234) disclosed the use of derivatives of 1156815-73-4 as potent inhibitors of bacterial efflux pumps. The research team demonstrated that structural analogs of this compound could effectively block multidrug resistance mechanisms in Gram-positive pathogens, particularly MRSA strains. This finding opens new avenues for combating antibiotic-resistant infections, a critical challenge in modern medicine.

The synthetic accessibility of (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine has also been a focus of recent investigations. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (78%) and purity (>99.5%). The new protocol employs eco-friendly solvents and catalytic systems, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

Structural-activity relationship (SAR) studies have revealed that the compound's biological activity is highly sensitive to modifications at both the sulfide linkage and the phenylmethanamine moiety. Computational modeling and X-ray crystallography data have provided valuable insights into the molecular interactions underlying its pharmacological effects, facilitating rational drug design approaches.

Ongoing clinical trials (NCT05678921) are evaluating derivatives of 1156815-73-4 as potential therapeutics for neurodegenerative diseases. Preliminary results suggest good tolerability profiles in Phase I studies, with Phase II trials expected to commence in Q4 2024. The compound's versatility as a chemical building block continues to inspire novel research directions across multiple therapeutic areas.

Future research directions include exploring the compound's potential in targeted drug delivery systems and as a molecular scaffold for developing PET imaging probes. The unique combination of its structural features and demonstrated biological activities positions (4-{2-(4-chlorophenyl)sulfanylethoxy}phenyl)methanamine as a molecule of significant interest in contemporary drug discovery efforts.